(10R,13S,17R)-17-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,11-dione

• CAS No.: 53-06-5
• Product Name: (10R,13S,17R)-17-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,11-dione
• Molecular Formula: C21H28O5
• Molecular Weight: 360.4 g/mol
• IUPAC Name: (8S,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,11-dione
• Standard InChI: InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-15,18,22,26H,3-8,10-11H2,1-2H3/t14-,15-,18+,19-,20-,21-/m0/s1
• Standard InChIKey: MFYSYFVPBJMHGN-ZPOLXVRWSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2C(=O)C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C
• SMILES: CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(=O)CC4(C3CCC4(C(=O)CO)O)C
• Appearance: Solid powder
• Melting Point: 222.0 °C; 222°C
• Physical Description: Solid
• Description: Cortisone, also known as cortef or locoid, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, cortisone is considered to be a steroid lipid molecule. Cortisone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cortisone has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, cortisone is primarily located in the membrane (predicted from logP), endoplasmic reticulum, myelin sheath and cytoplasm. Cortisone participates in a number of enzymatic reactions. In particular, Cortisone can be biosynthesized from 17a, 21-dihydroxy-5b-pregnane-3, 11, 20-trione through its interaction with the enzyme 3-oxo-5-beta-steroid 4-dehydrogenase. In addition, Cortisone, nadph, and hydrogen ion can be biosynthesized from cortisol and nadp through the action of the enzyme corticosteroid 11-beta-dehydrogenase isozyme 2. In humans, cortisone is involved in the steroidogenesis pathway. Cortisone is also involved in several metabolic disorders, some of which include 21-hydroxylase deficiency (cyp21), adrenal hyperplasia type 5 or congenital adrenal hyperplasia due to 17 Alpha-hydroxylase deficiency, corticosterone methyl oxidase I deficiency (cmo I), and adrenal hyperplasia type 3 or congenital adrenal hyperplasia due to 21-hydroxylase deficiency.; Therapeutic Cortisone is a corticosteroid with potent glucocorticoid activity. Therapeutic cortisone is the inactive precursor molecule of the active hormone cortisol, which is the hydroxylation product of cortisone by 11-beta-steroid dehydrogenase. Cortisol increases blood pressure and blood sugar levels, and suppresses the immune system, therefore cortisone is used to treat allergies or inflammation.; Cortisone is a C21-steroid that is pregn-4-ene substituted by hydroxy groups at positions 17 and 21 and oxo group at positions 3, 11 and 20. It has a role as a human metabolite and a mouse metabolite. It is a 17alpha-hydroxy steroid, a 21-hydroxy steroid, an 11-oxo steroid, a 20-oxo steroid, a C21-steroid, a 3-oxo-Delta(4) steroid, a primary alpha-hydroxy ketone, a tertiary alpha-hydroxy ketone and a glucocorticoid. It derives from a hydride of a pregnane.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 7.77e-04 M; 0.28 mg/mL at 25 °C
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 17-Hydroxy-3,11,20-trioxopregn-4-en-21-yl acetate; Adreson; Cortisone; cortisone acetate; Cortone acetate
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• PubChem Compound: 222786
• Last Modified: Nov 11 2021